Cas no 163229-43-4 (tert-Butyl (2-cyanophenyl)carbamate)

tert-Butyl (2-cyanophenyl)carbamate Properties

Names and Identifiers

• tert-Butyl (2-cyanophenyl)carbamate
• CARBAMIC ACID, (2-CYANOPHENYL)-, 1,1-DIMETHYLETHYL ESTER
• Carbamic acid,N-(2-cyanophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-cyanophenylcarbamate
• tert-butyl N-(2-cyanophenyl)carbamate
• AmbkkkkK175
• N-Boc-2-aminobenzonitrile
• 2-(tert-Butoxycarbonylamino)benzonitrile
• (2-Cyanophenyl)carbamic acid 1,1-dimethylethyl ester
• Carbamic acid, (2-cyanophenyl)-, 1,1-dimethylethyl ester (9CI)
• +Expand

• MDL： MFCD07776951
• InChIKey： CEYTZDSWLJPPRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O2/c1-12(2,3)16-11(15)14-10-7-5-4-6-9(10)8-13/h4-7H,1-3H3,(H,14,15)
• SMILES： CC(C)(OC(NC1=CC=CC=C1C#N)=O)C

Computed Properties

• Exact Mass: 218.10600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 16

Experimental Properties

• LogP: 2.97828
• PSA: 62.12000

tert-Butyl (2-cyanophenyl)carbamate Security Information

• Safety Instruction： 26-61
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Risk Phrases： 36-38-51/53

tert-Butyl (2-cyanophenyl)carbamate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%